Cas no 1373609-17-6 (methyl 2-(3-fluoropiperidin-4-yl)acetate)
methyl 2-(3-fluoropiperidin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidineacetic acid, 3-fluoro-, methyl ester
- Methyl 2-(3-fluoropiperidin-4-yl)acetate
- methyl 2-(3-fluoropiperidin-4-yl)acetate
-
- Inchi: 1S/C8H14FNO2/c1-12-8(11)4-6-2-3-10-5-7(6)9/h6-7,10H,2-5H2,1H3
- InChI Key: DKYFWWLYALDFLC-UHFFFAOYSA-N
- SMILES: N1CCC(CC(OC)=O)C(F)C1
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 222.6±25.0 °C(Predicted)
- pka: 8.42±0.10(Predicted)
methyl 2-(3-fluoropiperidin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1069631-0.05g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 0.05g |
$948.0 | 2023-10-28 | |
| Enamine | EN300-1069631-0.1g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 0.1g |
$993.0 | 2023-10-28 | |
| Enamine | EN300-1069631-0.25g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 0.25g |
$1038.0 | 2023-10-28 | |
| Enamine | EN300-1069631-0.5g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 0.5g |
$1084.0 | 2023-10-28 | |
| Enamine | EN300-1069631-1.0g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 1g |
$1686.0 | 2023-05-25 | ||
| Enamine | EN300-1069631-2.5g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 2.5g |
$2211.0 | 2023-10-28 | |
| Enamine | EN300-1069631-5.0g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 5g |
$4890.0 | 2023-05-25 | ||
| Enamine | EN300-1069631-10.0g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 10g |
$7250.0 | 2023-05-25 | ||
| Enamine | EN300-1069631-1g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 1g |
$1129.0 | 2023-10-28 | |
| Enamine | EN300-1069631-5g |
methyl 2-(3-fluoropiperidin-4-yl)acetate |
1373609-17-6 | 95% | 5g |
$3273.0 | 2023-10-28 |
methyl 2-(3-fluoropiperidin-4-yl)acetate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on methyl 2-(3-fluoropiperidin-4-yl)acetate
Introduction to Methyl 2-(3-fluoropiperidin-4-yl)acetate (CAS No. 1373609-17-6)
Methyl 2-(3-fluoropiperidin-4-yl)acetate, a compound with the chemical formula C9H12FN2O2, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a piperidine ring substituted with a fluorine atom and an acetic acid methyl ester group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of Methyl 2-(3-fluoropiperidin-4-yl)acetate (CAS No. 1373609-17-6) consists of a six-membered piperidine ring that is fluorinated at the 3-position and acetylated at the 2-position. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its biological activity. The fluorine atom, in particular, is known to enhance the metabolic stability and binding affinity of many pharmacological compounds.
In recent years, there has been growing interest in the development of novel psychoactive substances (NPS) that target the central nervous system. Among these, compounds that interact with neurotransmitter receptors have shown significant promise in both therapeutic and research contexts. Methyl 2-(3-fluoropiperidin-4-yl)acetate has been identified as a potential scaffold for developing new agents that modulate neurotransmitter activity.
One of the most compelling aspects of Methyl 2-(3-fluoropiperidin-4-yl)acetate is its utility as a building block in medicinal chemistry. Its structural features allow for facile modifications at multiple positions, enabling the synthesis of a diverse range of derivatives. These derivatives can be screened for various biological activities, including receptor binding affinity, pharmacokinetic properties, and potential therapeutic effects.
The fluorine atom in the piperidine ring not only enhances metabolic stability but also influences the electronic properties of the molecule. This can lead to improved binding to biological targets such as enzymes and receptors. For instance, fluorinated piperidine derivatives have been shown to exhibit high affinity for certain GABA receptor subtypes, making them attractive candidates for developing anxiolytic and sedative drugs.
Recent studies have also explored the potential applications of Methyl 2-(3-fluoropiperidin-4-yl)acetate in the treatment of neurological disorders. The compound has been investigated for its ability to modulate dopamine receptor activity, which is relevant to conditions such as Parkinson's disease and schizophrenia. By fine-tuning its structure, researchers aim to develop molecules that can selectively target specific dopamine receptor subtypes without causing off-target effects.
The synthesis of Methyl 2-(3-fluoropiperidin-4-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve yield but also enhance purity, which is crucial for pharmaceutical applications.
In addition to its pharmacological potential, Methyl 2-(3-fluoropiperidin-4-yl)acetate has also been studied for its role in chemical biology research. Its ability to interact with biological targets makes it a valuable tool for understanding signaling pathways and mechanisms underlying various diseases. By using this compound as a probe, researchers can gain insights into how these pathways function and identify new therapeutic strategies.
The development of novel pharmaceuticals often involves a thorough understanding of molecular interactions at the atomic level. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how Methyl 2-(3-fluoropiperidin-4-yl)acetate interacts with biological targets. These studies provide critical information for designing molecules with improved efficacy and reduced side effects.
The future prospects of Methyl 2-(3-fluoropiperidin-4-yl)acetate are promising, with ongoing research aimed at expanding its applications in drug discovery and development. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this compound's unique properties. By combining synthetic chemistry expertise with advanced computational tools, scientists are poised to unlock its full potential in addressing unmet medical needs.
1373609-17-6 (methyl 2-(3-fluoropiperidin-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)